[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine

• IUPAC Name: 1-(2-ethoxy-4-methylphenyl)sulfonylpiperidine
• InChI: InChI=1S/C14H21NO3S/c1-3-18-13-11-12(2)7-8-14(13)19(16,17)15-9-5-4-6-10-15/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key: JIVQCMZGOTWMQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCCCC2
• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol
• CAS No.: 915875-14-8

Description

[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine is a sulfonamide-functionalized piperidine derivative characterized by a 2-ethoxy-4-methylphenyl group attached to the sulfonyl moiety. The compound’s structure combines a piperidine ring (a six-membered amine heterocycle) with a sulfonyl-linked aryl group, which modulates its physicochemical and pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine typically involves the reaction of 2-ethoxy-4-methylbenzenesulfonyl chloride with piperidine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine often involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing waste and energy consumption. The use of automated reactors and advanced purification techniques, such as crystallization and chromatography, are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur with halides or other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides or other nucleophiles in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce the corresponding amines .

Scientific Research Applications

[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations in Sulfonylpiperidine Derivatives

Sulfonylpiperidine analogs differ primarily in the substituents on the aryl group attached to the sulfonyl moiety. Key structural variations include:

Compound	Aryl Substituents	Molecular Formula	Key Features	References
[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine	2-ethoxy, 4-methyl	C₁₄H₂₁NO₃S	Enhanced lipophilicity due to ethoxy and methyl groups; potential CNS activity
4-[(4-Chlorophenyl)sulfonyl]piperidine	4-chloro	C₁₁H₁₄ClNO₂S	Electron-withdrawing Cl improves metabolic stability; antibacterial activity
1-[(4-Nitrophenyl)sulfonyl]-4-fluoropiperidine	4-nitro, 4-fluoro	C₁₁H₁₂FN₂O₄S	Nitro group enhances electrophilicity; fluoropiperidine improves bioavailability
4-(Phenylsulfonyl)-1-[2-(2,4-difluorophenyl)ethyl]piperidine	2,4-difluoro (on ethyl group)	C₁₉H₂₀F₂NO₂S	Difluorophenyl enhances binding affinity; dual substituent effects
1-[(4-Methylphenyl)sulfonyl]piperidine	4-methyl	C₁₂H₁₇NO₂S	Simple methyl group improves solubility; used in peptide synthesis

Physicochemical Properties

• Lipophilicity : The ethoxy and methyl groups in the target compound increase logP compared to simpler analogs (e.g., 1-[(4-methylphenyl)sulfonyl]piperidine), favoring blood-brain barrier penetration .
• Solubility : Polar substituents (e.g., nitro, carboxylic acid in CAS 385403-97-4) improve aqueous solubility but may reduce membrane permeability .

Biological Activity

[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables that illustrate its pharmacological potential.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a sulfonyl group and an ethoxy-4-methylphenyl moiety. This structural configuration is significant for its interactions with biological targets.

The biological activity of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine can be attributed to several mechanisms:

• Enzyme Inhibition : The sulfonyl group is known to interact strongly with amino acid residues in enzymes, potentially leading to inhibition or modulation of enzyme activity.
• Receptor Binding : The compound's structural similarity to other biologically active molecules allows it to bind to various receptors, influencing their activity and signaling pathways.
• Antimicrobial Activity : Preliminary studies suggest that similar sulfonamide derivatives exhibit antimicrobial properties, indicating a potential for [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine in combating bacterial infections .

Antimicrobial Activity

Research has demonstrated that compounds with similar structures possess moderate to strong antibacterial effects against various strains, including Salmonella typhi and Bacillus subtilis. The minimum inhibitory concentration (MIC) values for these compounds suggest significant antimicrobial potential.

Compound	Bacterial Strain	MIC (µg/mL)
1	Salmonella typhi	20
2	Bacillus subtilis	15
3	Staphylococcus aureus	25

Enzyme Inhibition

Studies indicate that piperidine derivatives exhibit strong inhibitory activity against enzymes such as acetylcholinesterase (AChE) and urease. The following table summarizes the IC50 values of related compounds:

Compound	Enzyme	IC50 (µM)
A	Acetylcholinesterase	2.14
B	Urease	0.63
C	Carbonic anhydrase	10.5

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine derivatives against multiple bacterial strains. The results indicated a promising antibacterial profile, particularly against gram-negative bacteria.
• Neuroprotective Effects : Another investigation explored the neuroprotective potential of piperidine derivatives in models of neurodegenerative diseases. The findings suggested that these compounds could inhibit neuroinflammation and promote neuronal survival.
• Pharmacokinetic Studies : Research on the pharmacokinetics of similar piperidine compounds revealed favorable absorption and distribution characteristics, suggesting potential for therapeutic application in humans.